![molecular formula C14H10N2O3 B3609853 2-(3-methoxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione](/img/structure/B3609853.png)
2-(3-methoxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
Overview
Description
2-(3-methoxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione, also known as MPPD, is a heterocyclic compound that has been the subject of scientific research due to its potential therapeutic applications. This molecule has been synthesized using various methods and has been found to exhibit unique biochemical and physiological effects, making it an interesting molecule for further study.
Mechanism of Action
The mechanism of action of 2-(3-methoxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is not fully understood, but it is believed to act by inhibiting various cellular pathways. For example, it has been found to inhibit the activity of the protein kinase CK2, which is involved in cell growth and proliferation. Additionally, this compound has been found to inhibit the activity of the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been found to exhibit unique biochemical and physiological effects. In one study, it was found to induce apoptosis, or programmed cell death, in breast cancer cells. Additionally, this compound has been found to inhibit the production of reactive oxygen species (ROS) in cells, which can cause oxidative damage and contribute to the development of various diseases. Furthermore, this compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
2-(3-methoxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione has several advantages for lab experiments, including its high purity and stability. Additionally, it has been found to exhibit potent activity at low concentrations, making it a cost-effective molecule for further study. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for the study of 2-(3-methoxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione. One area of interest is its potential as a cancer treatment, as it has been found to exhibit potent anticancer activity. Additionally, further research is needed to fully understand the mechanism of action of this compound and how it interacts with various cellular pathways. Furthermore, there is potential for the development of this compound-based drugs for the treatment of inflammatory and viral diseases.
Scientific Research Applications
2-(3-methoxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione has been the subject of scientific research due to its potential therapeutic applications. It has been found to exhibit anticancer, anti-inflammatory, and antiviral activities. In one study, this compound was found to inhibit the growth of breast cancer cells, making it a potential candidate for cancer treatment. Additionally, this compound has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in cells. This could make it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Furthermore, this compound has been found to exhibit antiviral activity against the hepatitis C virus, making it a potential candidate for the development of antiviral drugs.
properties
IUPAC Name |
2-(3-methoxyphenyl)pyrrolo[3,4-c]pyridine-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O3/c1-19-10-4-2-3-9(7-10)16-13(17)11-5-6-15-8-12(11)14(16)18/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INVLJNCSJQLYGT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C(=O)C3=C(C2=O)C=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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